Camelliol C
Overview
Description
Camelliol C is a triterpenoid that is 4,6,6-trimethylcyclohex-3-en-1-ol which is substituted at position 5 by a (3E,7E,11E)-3,8,12,16-tetramethylheptadeca-3,7,11,15-tetraen-1-yl group, originally isolated from the nonsaponifiable lipids of sasanqua oil (Camellia sasanqua). It is a triterpenoid, a monocyclic compound and a secondary alcohol.
Scientific Research Applications
Anticancer Properties
Camelliol C has demonstrated promising effects in inhibiting the proliferation of human cervical cancer cells. A study by An and Liu (2020) found that it induces apoptosis and G2/M cell cycle arrest in these cells. It also inhibits cell migration and invasion, primarily through blocking the PI3K/AKT signaling pathway. This suggests potential for Camelliol C in cervical cancer treatment (An & Liu, 2020).
Enzyme Evolution
Research on Arabidopsis thaliana indicates that the enzyme responsible for synthesizing Camelliol C, At1g78955 (CAMS1), evolved from enzymes that produce pentacycles. This highlights its unique role in producing a predominantly monocyclic triterpene alcohol, a shift from typical pentacycle formation (Kolesnikova et al., 2007).
Origin and Structure
A study focusing on sasanqua oil (Camellia sasanqua) identified three novel triterpene alcohols, including Camelliol C. These compounds were identified through spectroscopic methods, contributing to the understanding of their structural characteristics (Akihisa et al., 1999).
Diverse Applications of Camellia oleifera
Camelliol C is found in Camellia oleifera, a species used for edible oil, medicine, and in various industries. Its by-products have applications in daily chemicals, dyeing, papermaking, and even as electrodes in lithium-ion batteries. This research indicates the broad potential of Camellia oleifera and its components like Camelliol C (Quan et al., 2022).
Melanogenesis Inhibition and Fibroblast Proliferation
Camelliol C is also found in compounds isolated from Camellia japonica, which have shown significant inhibition of melanogenesis and promotion of fibroblast proliferation. This suggests potential applications in skin disorder treatments (Nakamura et al., 2012).
Biosynthesis Insights
Research on Perilla frutescens, a medicinal crop, identified camelliol C as an abundant compound in perilla seeds. Insights into the biosynthesis of triterpenoids like camelliol C were provided, which could inform germplasm breeding and pharmaceutical applications (Huang et al., 2023).
properties
Product Name |
Camelliol C |
|---|---|
Molecular Formula |
C30H50O |
Molecular Weight |
426.7 g/mol |
IUPAC Name |
(1S,5R)-4,6,6-trimethyl-5-[(3E,7E,11E)-3,8,12,16-tetramethylheptadeca-3,7,11,15-tetraenyl]cyclohex-3-en-1-ol |
InChI |
InChI=1S/C30H50O/c1-23(2)13-11-16-25(4)18-12-17-24(3)14-9-10-15-26(5)19-21-28-27(6)20-22-29(31)30(28,7)8/h13-15,18,20,28-29,31H,9-12,16-17,19,21-22H2,1-8H3/b24-14+,25-18+,26-15+/t28-,29+/m1/s1 |
InChI Key |
CIDHBCQEXDUWEB-HJSIMFEZSA-N |
Isomeric SMILES |
CC1=CC[C@@H](C([C@@H]1CC/C(=C/CC/C=C(\C)/CC/C=C(\C)/CCC=C(C)C)/C)(C)C)O |
SMILES |
CC1=CCC(C(C1CCC(=CCCC=C(C)CCC=C(C)CCC=C(C)C)C)(C)C)O |
Canonical SMILES |
CC1=CCC(C(C1CCC(=CCCC=C(C)CCC=C(C)CCC=C(C)C)C)(C)C)O |
synonyms |
camelliol C |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![1-[2-(4-methylphenyl)ethyl]-N-[3-(4-methyl-1-piperazinyl)propyl]-5-oxo-3-pyrrolidinecarboxamide](/img/structure/B1236151.png)
![2-chloro-4-(5-{[1-(4-methylphenyl)-2,4,6-trioxotetrahydro-5(2H)-pyrimidinylidene]methyl}-2-furyl)benzoic acid](/img/structure/B1236161.png)
![1-[2-(5-fluoropyridin-2-yl)sulfanylphenyl]-N-methyl-N-(111C)methylmethanamine](/img/structure/B1236162.png)
![[(15S)-14,14-dimethyl-6-oxo-4-phenyl-3,11,13-trioxatetracyclo[8.6.0.02,7.012,16]hexadeca-1(10),2(7),4,8-tetraen-15-yl] acetate](/img/structure/B1236170.png)
